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Compound Name: Francium-221
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental protocols for trapping
and studying the rare and radioactive isotope, Francium-221 (22'Fr). Due to its unique atomic
structure as the heaviest alkali metal, 22'Fr is a compelling subject for fundamental physics
research, particularly in studies of atomic parity non-conservation and the search for a
permanent electric dipole moment of the electron.[1][2]

Francium has no stable isotopes, and 221Fr has a half-life of approximately 4.8 minutes (288.0
seconds).[3][4] This short half-life necessitates efficient production, transport, and trapping
methods. The primary technique employed for trapping francium atoms is the Magneto-Optical
Trap (MOT), which uses a combination of laser light and magnetic fields to cool and confine the
atoms.[5][6]

Quantitative Data Summary

The following tables summarize key quantitative data from various experimental setups for
trapping and studying Francium isotopes.

Table 1: Francium-221 Properties and Trapping Parameters
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Parameter

Value

Reference

Isotope

Francium-221

[7]

Atomic Number

87

[7]

Half-life

~4.8 minutes (288.0 s)

[3]4]

Laser Cooling Wavelength (D2

] ~718 nm [2][5]
line)

Repumping Wavelength (D1

] pumPping gth ( ~817 nm [5]
line)

Doppler Cooling Limit 182 pK [2]
Typical MOT Temperature 75 pK [8]

Trapping Efficiency

~1.2% - 1.8%

[8]

Trapped Atom Number

50,000 - >200,000

[8]

Vacuum Requirement

~10-° Torr

[8]

Magnetic Field Gradient

~7 -9 G/cm

[9]

Table 2: Laser Parameters for Francium Magneto-Optical Trap

Parameter Value Reference
Trapping Laser Beam

) PPINg 3-5cm [8][10]
Diameter
Trapping Laser Peak Intensity ~18 mW/cmz? [8]

Trapping Laser Detuning

-4T" (from cycling transition)

[8]

Repumping Laser

Required due to large ground-

state hyperfine splitting

[5]

Experimental Protocols
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This section details the methodologies for the key experiments involved in the trapping and
study of Francium-221.

Protocol 1: Production and Neutralization of Francium-
221

Francium-221 can be produced through several methods, including the alpha decay of
Actinium-225 (5Ac).[3]

Materials:

225Ac source implanted in a tantalum foil.[4]

Yttrium or Zirconium foil for neutralization.[5][10]

High-vacuum chamber.

lon optics for transport.
Procedure:

e Production: 22Fr is produced from the a-decay of a 22°Ac source. The recoil energy from the
decay ejects the 221Fr from the source foil.[3]

 lon Transport: The produced 22*Fr ions are guided by electrostatic lenses and steerers
through a beamline to the trapping apparatus.[5]

» Neutralization: The francium ion beam is directed onto a heated yttrium or zirconium foil
(heated to ~970 K).[5][10] The low work function of these materials facilitates the
neutralization of the francium ions, which are then released as neutral atoms into the
trapping region.[5]

Protocol 2: Magneto-Optical Trapping of Francium-221

The Magneto-Optical Trap (MOT) is the central component for capturing and cooling the neutral
francium atoms.

Materials:
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 Ultra-high vacuum (UHV) chamber (~10~° Torr).[8]

» Six orthogonal laser beams for the main trapping transition and six for the repumping
transition.[1]

« Anti-Helmholtz coils for generating a quadrupole magnetic field.

» Titanium-Sapphire lasers for generating the required wavelengths (718 nm and 817 nm).[5]
e Optics for beam expansion, polarization, and steering.

e Cooled CCD camera for imaging the trapped atoms.[1]

Procedure:

e Vacuum Preparation: Evacuate the main chamber to an ultra-high vacuum of approximately
10~° Torr to minimize collisions of trapped atoms with background gas.[8]

o Magnetic Field Generation: Apply a current to the anti-Helmholtz coils to create a quadrupole
magnetic field with a gradient of about 7-9 G/cm at the center of the trap.[9]

e Laser Setup:

o Generate the trapping laser light at ~718 nm, corresponding to the D2 cycling transition in
francium.[5]

o Generate the repumping laser light at ~817 nm to return atoms that fall into the other
ground state hyperfine level back to the cooling cycle.[5]

o Expand the laser beams to a diameter of 3-5 cm to create a large trapping volume.[8][10]
o Set the peak intensity of the trapping laser to approximately 18 mW/cmz.[8]

o Detune the trapping laser frequency by -4I" (four times the natural linewidth) to the red of
the atomic transition.[8]

o Direct the six counter-propagating trapping and repumping beams into the vacuum
chamber, ensuring they intersect at the zero-field point of the magnetic quadrupole field.
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e Atom Loading and Trapping:

o Introduce the neutralized francium atoms from the neutralizer foil into the intersection
region of the laser beams and the magnetic field.

o The combination of the red-detuned laser light and the spatially varying Zeeman shift
created by the magnetic field results in a damping force that cools and confines the atoms
to the center of the trap.

e Imaging:

o Image the fluorescence of the trapped atoms using a cooled CCD camera to observe the
atom cloud.[1]

Protocol 3: Spectroscopy of Trapped Francium-221
Atoms

Once trapped and cooled, the francium atoms can be used for high-precision spectroscopic
measurements.

Materials:

e Probe laser (tunable).

» Photomultiplier tube (PMT) or other sensitive light detector.

o Data acquisition system.

Procedure for Hyperfine Structure Measurement:

o Prepare Trapped Atoms: Establish a stable cloud of trapped 22'Fr atoms in the MOT.

 Introduce Probe Laser: Introduce a third, weaker "probe" laser beam that is resonant with a
specific atomic transition of interest, for example, to measure the hyperfine splitting of an
excited state.[5]

 Induce Transitions: Scan the frequency of the probe laser across the expected resonance.
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» Detect Fluorescence: Monitor the fluorescence from the trapped atoms using a PMT. A
change in fluorescence (either an increase or decrease, depending on the specific
spectroscopic scheme) will be observed when the probe laser is resonant with an atomic

transition.

o Data Analysis: Plot the fluorescence signal as a function of the probe laser frequency to
determine the precise energy levels and hyperfine splittings.[5]

Visualizations

The following diagrams illustrate the key experimental workflows and logical relationships in
trapping and studying Francium-221.

Alpha Decay

Spectroscopic Study

Trapped Fr-221 Cloud -{ Probe Laser H Fluorescence. Detector H Data Analysis ‘

Click to download full resolution via product page

Caption: Experimental workflow for Francium-221 trapping and spectroscopy.
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Caption: Logical diagram of the Magneto-Optical Trap (MOT) cooling and trapping mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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